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Compound of Interest

Compound Name: 1-lodohexadecane

Cat. No.: B047652

In-Depth Technical Guide to 1-lodohexadecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-lodohexadecane, with a focus on its molecular characteristics. The information
is presented to support its application in research, particularly in the fields of organic synthesis
and materials science.

Core Molecular Data

1-lodohexadecane is a long-chain alkyl iodide that serves as a versatile reagent in various
chemical syntheses. Its fundamental molecular properties are summarized below for easy

reference.
Property Value Source(s)
Molecular Formula CieHssl [11121[3114]
Molecular Weight 352.34 g/mol [11[3]114]
Alternate Molecular Weight 352.3377 g/mol [2]

Physicochemical Characteristics

1-lodohexadecane is typically a colorless to pale yellow liquid or solid, with its physical state
being dependent on the ambient temperature. It is characterized by its insolubility in water.
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Synthetic Applications

The primary utility of 1-lodohexadecane in a laboratory setting is as an alkylating agent. The
carbon-iodine bond is relatively weak, making the iodine atom a good leaving group in
nucleophilic substitution reactions. This reactivity allows for the introduction of the 16-carbon
hexadecyl group onto various substrates.

A notable application is in the synthesis of surfactants. For instance, it is a key reactant in the
preparation of alkyl imidazolium surfactants. This process involves the alkylation of an
imidazole derivative with 1-lodohexadecane.

Below is a simplified logical workflow illustrating the role of 1-lodohexadecane in the synthesis
of a generic 1-hexadecyl-3-alkyl-imidazolium iodide, a type of ionic liquid.

Reactants

( 1-I0dohexadecane\ ( Imidazole Derivative \

k Ci6H3sl ) ke.g., 1-Methylimidazole)

Progess

Product

Y
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Click to download full resolution via product page

Synthesis of Alkyl Imidazolium lodide.

Disclaimer: This document is intended for informational purposes only and does not constitute
a detailed experimental protocol. Researchers should consult peer-reviewed literature for
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specific reaction conditions and safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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